Cas no 915921-11-8 (N-3-(methylthio)benzylpropan-2-amine)

• Product Name: N-3-(methylthio)benzylpropan-2-amine
• CAS No: 915921-11-8
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• MDL: MFCD08059736
• CID: 996567
• PubChem ID: 28063218
• Update Time: 2025-10-05

N-3-(methylthio)benzylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-(Methylthio)benzyl)propan-2-amine
• N-[(3-methylsulfanylphenyl)methyl]propan-2-amine
• {[3-(methylsulfanyl)phenyl]methyl}(propan-2-yl)amine
• 915921-11-8
• N-[3-(METHYLTHIO)BENZYL]PROPAN-2-AMINE
• CHEMBRDG-BB 4002914
• CS-0367719
• N-{[3-(Methylsulfanyl)phenyl]methyl}propan-2-amine
• DTXSID50650796
• N-[3-(Methylthio)benzyl]-2-propanamine
• MFCD08059736
• BS-36578
• AKOS006280761
• SCHEMBL13996922
• ISOPROPYL({[3-(METHYLSULFANYL)PHENYL]METHYL})AMINE
• N-3-(methylthio)benzylpropan-2-amine

• MDL： MFCD08059736
• Inchi： 1S/C11H17NS/c1-9(2)12-8-10-5-4-6-11(7-10)13-3/h4-7,9,12H,8H2,1-3H3
• InChI Key： MRGZDDHMRUUUAD-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CNC(C)C

Computed Properties

• Exact Mass: 195.10800
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1
• Boiling Point: 280.5°C at 760 mmHg
• Flash Point: 123.4°C
• Refractive Index: 1.546
• PSA: 37.33000
• LogP: 3.29740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-3-(methylthio)benzylpropan-2-amine

N-3-(Methylthio)benzylpropan-2-amine: A Comprehensive Overview

N-3-(Methylthio)benzylpropan-2-amine, also known by its CAS number 915921-11-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the class of amines, is characterized by its structure containing a methylthio group attached to a benzene ring and a propanamine moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of N-3-(methylthio)benzylpropan-2-amine involves a series of well-established organic chemistry techniques, including nucleophilic substitution and condensation reactions. The methylthio group, which is a sulfur-containing substituent, plays a crucial role in modulating the compound's reactivity and stability. Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, where they often serve as bioisosteres or act as key intermediates in drug design.

One of the most promising applications of N-3-(methylthio)benzylpropan-2-amine lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with therapeutic potential. For instance, the compound has been employed in the synthesis of novel kinase inhibitors, which are critical in the development of anticancer drugs. The methylthio group's ability to enhance the pharmacokinetic properties of the resulting compounds makes it an attractive feature for medicinal chemists.

Recent advancements in computational chemistry have also shed light on the molecular interactions of N-3-(methylthio)benzylpropan-2-amine. Molecular docking studies have revealed that the compound can interact with various biological targets, including enzymes and receptors, through its amino and thioether groups. These findings underscore its potential as a lead compound for drug discovery efforts.

In addition to its role in medicinal chemistry, N-3-(methylthio)benzylpropan-2-amie has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The environmental impact of N-3-(methylthio)benzylpropan-amie has also been a topic of interest. Studies on its biodegradation and toxicity profiles are essential for ensuring its safe use and disposal. Preliminary data suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental fate.

In conclusion, N_3_(methylthio)benzylpropan_2_amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.